molecular formula C18H23N3 B8628891 4-Phenyl-1-(phenylmethyl)-2-piperazinemethanamine

4-Phenyl-1-(phenylmethyl)-2-piperazinemethanamine

Cat. No. B8628891
M. Wt: 281.4 g/mol
InChI Key: VSYZSVPGABQAMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Phenyl-1-(phenylmethyl)-2-piperazinemethanamine is a useful research compound. Its molecular formula is C18H23N3 and its molecular weight is 281.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C18H23N3

Molecular Weight

281.4 g/mol

IUPAC Name

(1-benzyl-4-phenylpiperazin-2-yl)methanamine

InChI

InChI=1S/C18H23N3/c19-13-18-15-21(17-9-5-2-6-10-17)12-11-20(18)14-16-7-3-1-4-8-16/h1-10,18H,11-15,19H2

InChI Key

VSYZSVPGABQAMN-UHFFFAOYSA-N

Canonical SMILES

C1CN(C(CN1C2=CC=CC=C2)CN)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 4-phenyl-1-(phenylmethyl)-2-piperazinecarboxamide (28.5 g, 96 mmol) dissolved in tetrahydrofuran (220 mL) add lithium aluminum hydride (9.0 g,0.24 mol) portionwise. Stir and heat the reaction to reflux. Monitor the progress of the reaction by thin-layer chromatography. Upon completion, slowly add water (9 mL), 2N NaOH (9 ml), and H2O (27 mL). Suction filter the slurry through celite and wash the pad with ethyl acetate (500 mL). Remove the solvent in vacuo to give a brown oil. Flash chromatograph the oil on silica (400 g) with 19/1 CH2Cl2 /MeOH to give the title compound.
Name
4-phenyl-1-(phenylmethyl)-2-piperazinecarboxamide
Quantity
28.5 g
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reactant
Reaction Step One
Quantity
220 mL
Type
solvent
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9 g
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reactant
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9 mL
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reactant
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9 mL
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reactant
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27 mL
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reactant
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Name
CH2Cl2 MeOH
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0 (± 1) mol
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solvent
Reaction Step Six

Synthesis routes and methods II

Procedure details

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NC(=O)C1CN(c2ccccc2)CCN1Cc1ccccc1
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